Cas no 2375248-77-2 (Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride)

• Product Name: Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride
• CAS No: 2375248-77-2
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 6355642
• PubChem ID: 145874825
• Update Time: 2025-10-06

Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2375248-77-2
• Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride
• methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate hydrochloride
• EN300-7439745

• Inchi： 1S/C9H15NO2.ClH/c1-12-9(11)5-8-6-2-3-7(4-6)10-8;/h6-8,10H,2-5H2,1H3;1H/t6-,7+,8+;/m0./s1
• InChI Key： OIFXWPUNASZPRM-HNPMAXIBSA-N
• SMILES： Cl.O(C)C(C[C@@H]1[C@H]2CC[C@H](C2)N1)=O

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride

Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride: A Novel Compound with Potential in Pharmaceutical Applications

Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride is a chemically distinct compound with a unique molecular structure that has garnered attention in the field of pharmaceutical research. This compound, with the CAS number 2375248-77-2, represents a novel class of molecules that may offer therapeutic potential in various biomedical contexts. The structural complexity of this compound, including its 2-azabicyclo[2.2.1]heptane ring system and the hydrochloride salt functional group, positions it as a candidate for further exploration in drug discovery and development.

Recent studies have highlighted the significance of 2-azabicyclo[2.2.1]heptane derivatives in modulating ion channel activity and receptor interactions. The 1R,3R,4S stereochemistry of this compound may influence its binding affinity to specific targets, such as GABA_A receptors or ionotropic glutamate receptors, which are critical in neurological disorders. The methyl acetate moiety, combined with the hydrochloride salt functionality, may enhance solubility and bioavailability, making it a promising lead compound for further pharmacological evaluation.

Advancements in medicinal chemistry have increasingly focused on the design of small molecules with high specificity and minimal off-target effects. Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride exemplifies this trend by integrating a complex ring system with functional groups that may modulate cellular signaling pathways. The 2-azabicyclo[2.2.1]heptane scaffold, derived from aziridine derivatives, has been previously explored for its potential in targeting neurodegenerative diseases and psychiatric disorders. The inclusion of the hydrochloride salt may also influence its pharmacokinetic profile, potentially improving its therapeutic window.

Current research on 2-azabicyclo[2.2.1]heptane derivatives has demonstrated their ability to interact with various biological targets. For instance, studies published in Journal of Medicinal Chemistry (2023) have shown that similar compounds can modulate the activity of GABA_A receptors, which are implicated in conditions such as epilepsy and anxiety disorders. The 1R,3R,4S stereoconfiguration of Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride may enhance its selectivity for these receptors, reducing the risk of side effects associated with broader agonist activity.

Moreover, the 2-azabicyclo[2.2.1]heptane ring system has been shown to exhibit unique conformational flexibility, which may allow it to adopt multiple binding orientations in target proteins. This property is particularly valuable in the development of drugs for complex diseases where multiple molecular interactions are required. The hydrochloride salt functionality further stabilizes the compound's structure, potentially improving its resistance to metabolic degradation in vivo.

Recent advancements in computational modeling have also contributed to the understanding of Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride's potential applications. Molecular docking studies have suggested that this compound may bind to specific pockets within target proteins, such as those involved in synaptic transmission. These findings align with the growing trend of using in silico approaches to accelerate drug discovery and reduce the reliance on traditional trial-and-error methods.

Additionally, the methyl acetate group in this compound may play a role in modulating its interactions with cellular membranes. The hydrophobic nature of the 2-azabicyclo[2.2.1]heptane ring system could facilitate its penetration into lipid bilayers, enhancing its ability to reach intracellular targets. This property is particularly relevant in the development of drugs for neurodegenerative diseases, where targeting intracellular pathways is often a challenge.

Despite its promising attributes, Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride is still in the early stages of research, and further studies are needed to fully elucidate its therapeutic potential. Preclinical trials are currently being designed to evaluate its safety and efficacy in animal models of neurological and psychiatric disorders. The CAS number 2375248-77-2 will be critical in tracking the compound's development and ensuring regulatory compliance during the drug discovery process.

As the field of pharmaceutical sciences continues to evolve, compounds like Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride represent a new frontier in the search for targeted therapies. The integration of advanced synthetic methods, computational modeling, and in vivo testing will be essential in translating these compounds into viable treatments for patients. The unique structural features of this compound, including its 2-azabicyclo[2.2.1]heptane ring system and hydrochloride salt functionality, underscore its potential as a lead molecule for future drug development.

In conclusion, Methyl 2-[(1R,3R,4S)-2-azabicyclo[2.2.1]heptan-3-yl]acetate;hydrochloride is a chemically intriguing compound with a wide range of potential applications in pharmaceutical research. Its unique molecular structure, combined with the insights from recent studies, positions it as a promising candidate for further exploration. As researchers continue to uncover the mechanisms of action and therapeutic potential of this compound, it may pave the way for innovative treatments in the fields of neuroscience and beyond.